Cas no 2138108-67-3 (N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine)

N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine is a structurally complex cyclohexylamine derivative featuring a substituted thiazole moiety. The presence of both dimethylamino and methylthiazole groups imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexane backbone enhances conformational stability, while the thiazole ring contributes to potential bioactivity, particularly in targeting central nervous system (CNS) receptors or enzyme inhibition. The compound's synthetic versatility allows for further functionalization at multiple sites, enabling the development of tailored derivatives for medicinal chemistry applications. Its well-defined stereochemistry also facilitates studies on structure-activity relationships in drug discovery.
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine structure
2138108-67-3 structure
Product Name:N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
CAS No:2138108-67-3
MF:C12H20N2S
MW:224.365601539612
CID:5902029
PubChem ID:165491969
Update Time:2025-05-19

N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1158368
    • 2138108-67-3
    • N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
    • Inchi: 1S/C12H20N2S/c1-8-4-5-10(13-3)6-11(8)12-14-9(2)7-15-12/h7-8,10-11,13H,4-6H2,1-3H3
    • InChI Key: YCKHLFRZFOXKCV-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C1CC(CCC1C)NC

Computed Properties

  • Exact Mass: 224.13471982g/mol
  • Monoisotopic Mass: 224.13471982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 53.2Ų

N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1158368-0.05g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
2138108-67-3
0.05g
$1212.0 2023-06-08
Enamine
EN300-1158368-0.1g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
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$1269.0 2023-06-08
Enamine
EN300-1158368-0.25g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
2138108-67-3
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$1328.0 2023-06-08
Enamine
EN300-1158368-0.5g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
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$1385.0 2023-06-08
Enamine
EN300-1158368-1.0g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
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$1442.0 2023-06-08
Enamine
EN300-1158368-2.5g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
2138108-67-3
2.5g
$2828.0 2023-06-08
Enamine
EN300-1158368-5.0g
N,4-dimethyl-3-(4-methyl-1,3-thiazol-2-yl)cyclohexan-1-amine
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$4184.0 2023-06-08
Enamine
EN300-1158368-10.0g
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